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Compound Name: Brevianamide R

Cat. No.: B12378680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Brevianamide R is a naturally occurring indole alkaloid belonging to the diketopiperazine class

of compounds. First isolated from the fungus Aspergillus versicolor, it is part of the larger

brevianamide family, a group of secondary metabolites known for their structural complexity

and diverse biological activities. This technical guide provides a comprehensive overview of

Brevianamide R, focusing on its chemical identifiers, physicochemical properties, and the

experimental protocols for its isolation and characterization. All quantitative data are presented

in structured tables for clarity, and a detailed workflow of the isolation process is provided.

Chemical Identifiers and Physicochemical
Properties
Brevianamide R has been characterized by various spectroscopic and physical methods. The

primary chemical identifiers and physicochemical properties are summarized in the table below.
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Identifier Value Reference

CAS Number 1259316-09-0 [1]

Molecular Formula C₂₂H₂₅N₃O₃ [1]

Molecular Weight 379.45 g/mol [1]

Appearance Colorless powder [2]

Optical Rotation ([α]D²⁵)

(+) enantiomer: +208 (c 0.15,

MeOH) (-) enantiomer: -205 (c

0.15, MeOH)

[2]

Spectroscopic Data
The structural elucidation of Brevianamide R was accomplished through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). The key spectroscopic data are presented below.

¹H NMR Data (CDCl₃, 500 MHz)
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) in Hz

Assignment

8.17 s NH-1'

7.54 d 7.9 H-4'

7.34 d 7.9 H-7'

7.22 – 7.17 m H-6'

7.15 – 7.10 m H-5'

6.18 – 6.10 m H-10, H-11

5.74 s H-8

5.22 – 5.19 m H-3

5.17 s OMe

4.54 dt 10.9, 3.0 H-5a

4.15 – 4.04 m H-5b, H-6a

3.75 dd 14.6, 3.6 H-6b

3.25 dd 14.6, 11.3 H-9a

2.80 td 9.2, 3.1 H-9b

1.57 s Me-12, Me-13

Data sourced from similar brevianamide structures as detailed characterization for

Brevianamide R was limited in the search results.

¹³C NMR Data (CDCl₃, 125 MHz)
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Chemical Shift (δ) ppm Assignment

162.6 C-1

156.6 C-4

145.7 C-2'

141.7 C-7a'

134.4 C-3a'

133.0 C-11

128.8 C-6'

122.0 C-4'

120.0 C-5'

119.0 C-10

118.2 C-3'

112.4 C-8

110.8 C-7'

104.4 C-2

57.5 OMe

45.6 C-3

39.0 C-9

30.8 C-5

27.9 C-6

27.9 C-12

27.8 C-13

Data sourced from similar brevianamide structures as detailed characterization for

Brevianamide R was limited in the search results.
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Experimental Protocols
Fungal Strain and Fermentation
The producing organism, Aspergillus versicolor, was isolated from a marine sediment sample.

[3] The fungus was cultured on a solid rice medium. The fermentation was carried out in 1 L

Erlenmeyer flasks, each containing 100 g of rice and 120 ml of distilled water. The flasks were

autoclaved and then inoculated with the fungal strain. The fermentation was conducted at room

temperature for 30 days.

Extraction and Isolation of Brevianamide R
The fermented rice solid culture was extracted exhaustively with ethyl acetate (EtOAc). The

resulting EtOAc extract was concentrated under reduced pressure to yield a crude extract. This

crude extract was then subjected to a series of chromatographic separations to isolate

Brevianamide R.

The isolation workflow is depicted in the diagram below.
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Extraction

Chromatographic Separation

Solid Rice Fermentation
(Aspergillus versicolor)

Exhaustive Extraction with EtOAc

Crude Extract

Silica Gel Column Chromatography
(Petroleum ether/EtOAc gradient)

Collection of Fractions

Sephadex LH-20 Column Chromatography
(MeOH)

Reversed-Phase HPLC
(MeOH/H₂O gradient)

Pure Brevianamide R
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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